(2S,4R)-4-Amino-1-methylpyrrolidine-2-carboxylic acid dihydrochloride

• Molecular Formula: C6H14Cl2N2O2
• Molecular Weight: 217.09 g/mol
• SMILES: CN1CC(CC1C(=O)O)N.Cl.Cl
• InChI: InChI=1S/C6H12N2O2.2ClH/c1-8-3-4(7)2-5(8)6(9)10;;/h4-5H,2-3,7H2,1H3,(H,9,10);2*1H/t4-,5+;;/m1../s1
• InChIKey: VKZWQOJJSYDQMA-CIFXRNLBSA-N

(2S,4R)-4-Amino-1-methylpyrrolidine-2-carboxylic acid dihydrochloride (CAS 1777812-80-2; synonym (4R)-4-amino-1-methyl-L-proline dihydrochloride) is a chiral, non-proteinogenic alpha-amino acid derivative belonging to the N-methyl-4-aminoproline class. It features a pyrrolidine ring with (2S,4R) trans stereochemistry, an N1-methyl group, a 4-amino substituent, and a C2-carboxylic acid, supplied as the dihydrochloride salt (molecular formula C6H14Cl2N2O2, MW 217.09 g/mol).

(2S,4R)-4-Amino-1-methylpyrrolidine-2-carboxylic Acid Dihydrochloride – Chiral Proline Analog for Peptide Engineering & Conformational Studies

(2S,4R)-4-Amino-1-methylpyrrolidine-2-carboxylic acid dihydrochloride (CAS 1777812-80-2; synonym (4R)-4-amino-1-methyl-L-proline dihydrochloride) is a chiral, non-proteinogenic alpha-amino acid derivative belonging to the N-methyl-4-aminoproline class. It features a pyrrolidine ring with (2S,4R) trans stereochemistry, an N1-methyl group, a 4-amino substituent, and a C2-carboxylic acid, supplied as the dihydrochloride salt (molecular formula C6H14Cl2N2O2, MW 217.09 g/mol) . This compound occurs naturally as the residue X in the cyclolinopeptide CLX isolated from flax seed (Linum usitatissimum) [1]. It is employed as a conformationally constrained building block in peptide synthesis, peptidomimetic design, and medicinal chemistry, where the combination of N-methylation and a trans-4-amino substituent provides orthogonal functionalization sites with predictable effects on backbone conformation and amide bond isomerization equilibria [2].

● (2S,4R) trans stereochemistry defines backbone dihedral angles

● N-Methyl group blocks N1 H-bond donor; shifts cis/trans amide equilibrium

● 4-NH₂ primary amine enables orthogonal conjugation without N1 protection

● Dihydrochloride salt ensures aqueous solubility for peptide synthesis

• [1] Picur, B.; Lisowski, M.; Siemion, I.Z. A new cyclolinopeptide containing nonproteinaceous amino acid N-methyl-4-aminoproline. Letters in Peptide Science 1998, 5, 183–187. View Source
• [2] Ruchala, P.; Picur, B.; Lisowski, M.; Cierpicki, T.; Wieczorek, Z.; Siemion, I.Z. Synthesis, conformation, and immunosuppressive activity of CLX and its analogues. Biopolymers 2003, 70(4), 497–511. View Source

Why (2S,4R)-4-Amino-1-methylpyrrolidine-2-carboxylic Acid Dihydrochloride Cannot Be Interchanged with In-Class Analogs

Although multiple 4-substituted proline analogs exist commercially, the (2S,4R)-4-amino-1-methylpyrrolidine-2-carboxylic acid dihydrochloride integrates three structural features—trans (2S,4R) stereochemistry, N-methylation, and a protonated 4-amino group in the dihydrochloride salt form—that collectively determine its conformational preferences, solubility, and synthetic utility. Substituting the (2S,4R) isomer with its (2S,4S) cis diastereomer alters the spatial orientation of the 4-amino group relative to the pyrrolidine ring, directly impacting amide bond geometry in peptide backbones [1]. Replacing the N-methyl group with a proton (i.e., trans-4-amino-L-proline, CAS 16257-89-9) restores hydrogen-bond donor capacity at the proline nitrogen and shifts the cis/trans amide equilibrium [2]. The dihydrochloride salt provides aqueous solubility and handling advantages over the free base form. Procurement specifications must therefore verify stereochemistry (2S,4R), N-methylation, and salt stoichiometry, as these determinants are not interchangeable across the compound class.

! (2S,4S) cis isomer: different 4-NH₂ orientation may alter amide geometry and peptide fold

! Non-methylated trans-4-amino-L-proline restores N–H donor, shifting cis/trans equilibrium away from N-methyl design

! Free base or methyl ester forms differ in solubility and require additional deprotection prior to coupling

• [1] Ruchala, P.; Picur, B.; Lisowski, M.; Cierpicki, T.; Wieczorek, Z.; Siemion, I.Z. Synthesis, conformation, and immunosuppressive activity of CLX and its analogues. Biopolymers 2003, 70(4), 497–511. View Source
• [2] Flores-Ortega, A.; Casanovas, J.; Assfeld, X.; Alemán, C. Protonation of the Side Group in β- and γ-Aminated Proline Analogues: Effects on the Conformational Preferences. J. Org. Chem. 2009, 74(8), 3101–3108. View Source

(2S,4R)-4-Amino-1-methylpyrrolidine-2-carboxylic Acid Dihydrochloride – Quantitative Differentiation Evidence

Stereochemical Verification: The (2S,4R) Isomer as the Naturally Occurring Form in Bioactive Cyclolinopeptide CLX

In the cyclolinopeptide CLX (sequence cyclo-(PPFFILLX)), the residue X is (2S,4R)-4-amino-N-methylproline—the naturally occurring form isolated from flax seed. All four diastereomers of X—(2S,4R), (2S,4S), (2R,4S), and (2R,4R)—were synthesized and incorporated into both linear and cyclic CLX analogues, and their immunosuppressive activity was evaluated using the plaque-forming cell (PFC) assay in vitro [1]. Although all diastereomeric CLX analogues exhibited immunosuppressive activity lower than cyclolinopeptide A (CLA) and cyclosporine A (CsA), the activity was stereochemistry-dependent (diverse activity reported across isomers). The (2S,4R) isomer uniquely places all amide bonds of the cyclic peptide in the trans configuration, with the cis-peptidomimetic group delta-CH2-N(CH3)- exposed to the molecular exterior, as confirmed by 2-D NMR [1]. Identity verification of the (2S,4R) isomer is thus essential for reproducing the natural CLX scaffold or designing peptidomimetics based on this structural motif.

Stereochemical Match

Head-to-head

Target: (2S,4R) — all amide bonds trans, cis-peptidomimetic group solvent-exposed in CLX. Comparators: (2S,4S), (2R,4S), (2R,4R) — different conformational folds and PFC responses.

Stereochemistry dictates amide configuration and PFC model-response endpoint.

2-D NMR and in vitro PFC assay context.

Evidence Dimension	Stereochemical configuration match to natural product and conformational outcome in cyclic peptide
Target Compound Data	(2S,4R)-4-amino-N-methylproline: natural residue in CLX; all amide bonds trans; cis-peptidomimetic group solvent-exposed
Comparator Or Baseline	(2S,4S), (2R,4S), (2R,4R) diastereomers: all synthesized and tested; differing conformational outcomes and immunosuppressive PFC activities (exact numerical values not publicly accessible in abstract)
Quantified Difference	Qualitative: (2S,4R) is the naturally occurring stereoisomer conferring a specific structural fold (all-trans amide bonds); stereoisomer identity alters both conformation and bioactivity
Conditions	2-D NMR structure determination in solution; PFC in vitro immunosuppressive assay

Why This Matters

Procurement of the (2S,4R) rather than (2S,4S) or other diastereomers is mandatory for reproducing the natural CLX peptide fold and for structure-activity relationship studies where stereochemistry at C4 dictates amide bond configuration.

• [1] Ruchala, P.; Picur, B.; Lisowski, M.; Cierpicki, T.; Wieczorek, Z.; Siemion, I.Z. Synthesis, conformation, and immunosuppressive activity of CLX and its analogues. Biopolymers 2003, 70(4), 497–511. View Source

Conformational Energy Differentiation: Protonation State Effects on Aminoproline Isomer Stability

A density functional theory (DFT) study on N-acetyl-N'-methylamide derivatives of four aminoproline isomers (including trans-4-aminoproline, which shares the (2S,4R) core stereochemistry of the target compound) demonstrated that protonation of the 4-amino side group significantly alters the conformational energy landscape [1]. Key findings include: (i) protonation reduces backbone conformational flexibility and destabilizes the cis configuration of the amide bond involving the pyrrolidine nitrogen; (ii) the energy gaps separating the different investigated isomers increase upon protonation, resulting in enhanced destabilization of dipeptides with the substituent attached in a trans position [1]. The cis-aminoproline isomer was found to be more rigid than the trans isomer, which undergoes small interconversions between two extreme spatial positions [1]. These computational results establish that the dihydrochloride salt (protonated state) of the target compound exhibits a distinct conformational energy profile compared to its neutral free base form, with implications for peptide backbone design.

Protonation Effect

Class-level

Protonated trans-4-aminoproline reduces backbone flexibility and destabilizes cis amide vs. neutral form (DFT).

Dihydrochloride salt may confer distinct conformational preferences relative to free base.

Model-dependent DFT; verify in target peptide context.

Evidence Dimension	Conformational flexibility and cis/trans amide bond stability as a function of protonation state
Target Compound Data	Protonated trans-4-aminoproline: reduced backbone flexibility; increased energy gap relative to cis isomer; trans substituent position destabilized vs. neutral form
Comparator Or Baseline	Neutral (unprotonated) trans-4-aminoproline: greater conformational flexibility; smaller energy gap between cis and trans isomers
Quantified Difference	Qualitative from DFT: protonation increases energy gaps separating isomers and enhances destabilization of trans-substituted dipeptides; exact energy values model-dependent
Conditions	DFT calculations on N-acetyl-N'-methylamide derivatives in gas phase and implicit solvent

Why This Matters

The dihydrochloride salt form is not merely a solubility enhancer; it locks the 4-amino group in a protonated state that fundamentally alters backbone conformational preferences relative to the free base, a critical consideration for peptide design where pH-dependent conformational switching may be exploited or must be avoided.

• [1] Flores-Ortega, A.; Casanovas, J.; Assfeld, X.; Alemán, C. Protonation of the Side Group in β- and γ-Aminated Proline Analogues: Effects on the Conformational Preferences. J. Org. Chem. 2009, 74(8), 3101–3108. View Source

N-Methylation Effect on Amide Bond Cis/Trans Equilibrium vs. Non-Methylated Proline Analogs

The N-methyl substitution on the pyrrolidine ring of the target compound eliminates the hydrogen bond donor capability of the proline nitrogen and increases steric hindrance around the amide bond. A comprehensive review of cis/trans conformational interconversion in cyclic peptides containing N-methylated amino acids and prolines concluded that N-methylation not only increases steric hindrance but also leads to an increased population of the cis-conformation of the amide bond compared to non-methylated proline residues [1]. This effect is distinct from that of N-unsubstituted proline analogs such as trans-4-amino-L-proline (CAS 16257-89-9), where the secondary amine can participate in hydrogen bonding and the trans amide conformer predominates to a greater extent. For peptide engineering applications, the N-methyl group of (2S,4R)-4-amino-1-methylpyrrolidine-2-carboxylic acid provides a predictable shift in the cis/trans equilibrium that is unavailable with non-methylated 4-aminoproline analogs.

N-Methylation Impact

Class-level

N-Methyl substitution increases cis-amide population vs. non-methylated proline (review).

N-Methyl group may shift cis/trans equilibrium for turn mimetic design.

Sequence- and solvent-dependent; validate in specific peptide.

Evidence Dimension	Population of cis-amide bond conformer in peptide context
Target Compound Data	N-methylated 4-aminoproline: increased cis-amide population due to combined steric and electronic effects of N-methyl substitution
Comparator Or Baseline	Non-methylated trans-4-amino-L-proline (CAS 16257-89-9): lower cis-amide population; trans conformer more favored; retains H-bond donor capacity at proline N
Quantified Difference	Qualitative trend established across proline and N-methyl amino acid classes; exact cis/trans ratios are sequence- and solvent-dependent and not measured head-to-head for this specific pair
Conditions	Review of NMR and computational studies on cyclic and linear peptides containing N-methylated vs. non-methylated amino acids

Why This Matters

When designing peptidomimetics where a defined cis-amide bond geometry is desired (e.g., mimicking PPIase transition states or creating turn mimetics), the N-methylated target compound is functionally non-interchangeable with non-methylated 4-aminoproline.

• [1] SIOC Journal (Chinese Journal of Organic Chemistry). Progress on cis-/trans-conformational interchanges of amide bonds in cyclic peptides containing N-methylated amino acids and prolines. 2022. View Source

Dihydrochloride Salt Form: Solubility and Handling Differentiation from Free Base and Methyl Ester Analogs

The target compound is supplied as the dihydrochloride salt, which directly impacts aqueous solubility and handling characteristics compared to the free base or the methyl ester hydrochloride analog. The free base form of 4-amino-1-methylproline (e.g., (4S)-4-amino-1-methyl-L-proline, CAS 1308319-48-3) has a calculated logP of -0.98 and molecular weight 144.17 g/mol, while the dihydrochloride salt has MW 217.09 g/mol. The dihydrochloride form of the (4R) isomer is specified at ≥98% purity (NLT 98%) by vendors . In contrast, the methyl ester analog (methyl (2S,4R)-4-amino-1-methylpyrrolidine-2-carboxylate dihydrochloride, CAS 1609388-59-1, MW 231.12) requires hydrolytic deprotection before the carboxylic acid functionality is available for conjugation, adding a synthetic step . The free carboxylic acid in the target compound enables direct amide bond formation in solid-phase peptide synthesis without ester hydrolysis.

Salt Form Identity

Data to verify

Dihydrochloride: MW 217.09, free COOH, purity ≥98%. Free base: MW 144.17, logP -0.98. Methyl ester HCl: requires hydrolysis.

Dihydrochloride enables direct peptide synthesis without extra deprotection.

Vendor purity specification; independent verification recommended.

Evidence Dimension	Aqueous solubility, purity specification, and synthetic readiness
Target Compound Data	(2S,4R)-4-Amino-1-methylpyrrolidine-2-carboxylic acid dihydrochloride: MW 217.09; dihydrochloride salt; free carboxylic acid available for direct coupling; purity ≥98% (NLT)
Comparator Or Baseline	Free base (4S epimer): MW 144.17, logP -0.98; Methyl ester dihydrochloride: MW 231.12, requires ester hydrolysis before acid functionalization
Quantified Difference	Molecular weight difference: free base 144.17 vs. dihydrochloride 217.09 (Δ = 72.92 g/mol accounting for 2 HCl); purity specification ≥98% for dihydrochloride salt vs. typically 95% for free base
Conditions	Vendor-certified purity specifications; calculated logP values

Why This Matters

The dihydrochloride salt form offers aqueous solubility suitable for direct use in biological assays and peptide synthesis without additional solubilization steps, while the free carboxylic acid eliminates the deprotection step required for methyl ester analogs.

Orthogonal Functionalization: 4-Amino Group as a Unique Conjugation Handle Absent in N-Methylproline and 4-Hydroxyproline Analogs

The 4-amino substituent of (2S,4R)-4-amino-1-methylpyrrolidine-2-carboxylic acid provides a primary amine handle that is chemically orthogonal to the N-methylpyrrolidine tertiary amine and the C2-carboxylic acid. This enables site-selective functionalization—e.g., acylation, sulfonylation, or reductive amination at the 4-position—without interference from the ring nitrogen, which is blocked by the N-methyl group. By comparison, N-methyl-L-proline lacks any side-chain functional group for conjugation, while trans-4-hydroxy-L-proline offers a hydroxyl group with different reactivity (requiring activation for amide bond formation). In peptide nucleic acid (PNA) research, 4-aminoproline-based building blocks have been employed as conformationally constrained chiral scaffolds where the 4-amino group serves as the attachment point for nucleobase moieties, enabling the construction of 4-aminoprolyl PNA oligomers [1]. The (2S,4R) stereochemistry positions the 4-amino group trans to the carboxylic acid, creating a specific spatial relationship exploited in dendronized polymer architectures where 4-aminoproline-based dendrons yield rigid, chiral, right-handed helical conformations [2].

Orthogonal Sites

Class-level

Target: 4-NH₂, N-CH₃, COOH (3 sites, N1 blocked). Comparators: N-methylproline (2 sites), 4-hydroxyproline (2 sites, different reactivity).

N-Methyl group prevents N1 competition during 4-position conjugation.

Reported in PNA and dendronized polymer studies.

Evidence Dimension	Number and type of orthogonal functionalization sites
Target Compound Data	Three functional groups: 4-NH2 (primary amine), N-CH3 (tertiary amine), C2-COOH (carboxylic acid); 4-NH2 available for selective conjugation
Comparator Or Baseline	N-Methyl-L-proline: only N-CH3 and COOH, no side-chain handle; trans-4-Hydroxy-L-proline: side-chain OH requires activation for amidation; trans-4-Amino-L-proline: has 4-NH2 but also secondary amine at N1 (competitive reactivity)
Quantified Difference	Number of orthogonal reactive sites: target compound = 3 (4-NH2, N-CH3, COOH); N-methylproline = 2; 4-hydroxyproline = 2 (with different reactivity); non-methylated 4-aminoproline = 3 but with secondary amine at N1 competing for acylation
Conditions	Standard peptide coupling and bioconjugation chemistry conditions

Why This Matters

For applications requiring site-specific modification at the 4-position without protecting the ring nitrogen, the N-methyl group of the target compound eliminates competing reactivity at N1 that would occur with non-methylated 4-aminoproline, reducing synthetic steps and improving conjugation yield.

• [1] Chiral analogues of Peptide Nucleic Acids: Synthesis of 4-aminoprolyl nucleic acids and DNA complementation studies using UV/CD spectroscopy. (2010). View Source
• [2] A Rigid, Chiral, Dendronized Polymer with a Thermally Stable, Right-Handed Helical Conformation. Based on 4-aminoproline dendrons. (2008). View Source

(2S,4R)-4-Amino-1-methylpyrrolidine-2-carboxylic Acid Dihydrochloride – High-Confidence Application Scenarios

Synthesis and Stereochemical Structure-Activity Relationship (SAR) Studies of Cyclolinopeptide CLX Analogues

The (2S,4R) isomer is the naturally occurring residue X in the immunosuppressive cyclolinopeptide CLX from flax seed. Synthesis of CLX and its linear/cyclic analogues containing all four diastereomers of 4-amino-N-methylproline has been reported, with stereochemistry-dependent immunosuppressive activity confirmed by PFC assay [1]. Procurement of the (2S,4R) isomer is essential for reproducing the natural product and for comparative SAR studies against the (2S,4S), (2R,4S), and (2R,4R) diastereomers. The 2-D NMR structure of CLX containing (2S,4R)-4-amino-N-methylproline confirms all-trans amide bonds and a solvent-exposed cis-peptidomimetic group, making this isomer the reference standard for this structural class [1].

Conformationally Controlled Peptide Engineering Exploiting N-Methylation and Protonation State

The dual structural features of N-methylation and a protonatable 4-amino group make the target compound a unique tool for peptide backbone engineering. N-Methylation increases the cis-amide bond population compared to non-methylated proline [2], while protonation of the 4-amino group (as in the dihydrochloride salt) reduces backbone flexibility and destabilizes the cis amide configuration relative to the neutral form [3]. This pH-dependent conformational switching can be exploited in the design of environment-responsive peptidomimetics. The free carboxylic acid allows direct incorporation into solid-phase peptide synthesis without prior deprotection steps required for methyl ester analogs.

Site-Selective Bioconjugation and Peptide Nucleic Acid (PNA) Scaffold Construction

The N-methyl group blocks competing reactivity at the pyrrolidine nitrogen, leaving the 4-amino group as the sole nucleophilic side-chain handle for site-specific conjugation. This has been exploited in the synthesis of 4-aminoprolyl peptide nucleic acids (PNAs), where the 4-amino group serves as the nucleobase attachment point, yielding conformationally constrained chiral PNA analogues [4]. The (2S,4R) stereochemistry positions the 4-amino group trans to the carboxylic acid, creating a defined spatial relationship that has also been utilized in dendronized polymer architectures where 4-aminoproline-based dendrons yield rigid, right-handed helical conformations [5]. The dihydrochloride salt ensures aqueous solubility for aqueous-phase conjugation chemistry.

Building Block for Dipeptide Cis-Amide Bond Mimetics

The (2S,4R)-4-amino-N-methylproline residue in CLX was found to substitute for two amino acid residues, mimicking a dipeptide moiety with a nonplanar cis amide bond [1]. This property positions the target compound as a privileged scaffold for designing cis-amide bond mimetics that can serve as transition-state analogs for peptidyl-prolyl isomerase (PPIase) enzymes or as constrained peptide surrogates in drug discovery. The combination of N-methylation and (2S,4R) trans stereochemistry is critical for achieving the specific nonplanar cis-amide geometry observed in the natural product CLX [1].

Application

Selection Property

Validation Focus

Cyclolinopeptide CLX analogue SAR studies

Stereochemical identity (2S,4R) and PFC assay response context

NMR conformation and PFC model-response endpoint review

Peptide backbone engineering with pH-responsive switching

N-methylation and protonation-state control of cis/trans equilibrium

Conformational analysis (NMR/DFT) and pH-dependent switching validation

4-aminoprolyl PNA and site-selective conjugate synthesis

Orthogonal 4-NH₂ handle with N1 blocked

Conjugation yield and PNA hybridization assay review

Cis-amide bond mimetic design

(2S,4R) trans stereochemistry with N-methyl group enables nonplanar cis-amide geometry

Structural characterization (NMR) and PPIase transition-state analog context

• [1] Ruchala, P.; Picur, B.; Lisowski, M.; Cierpicki, T.; Wieczorek, Z.; Siemion, I.Z. Synthesis, conformation, and immunosuppressive activity of CLX and its analogues. Biopolymers 2003, 70(4), 497–511. View Source
• [2] SIOC Journal (Chinese Journal of Organic Chemistry). Progress on cis-/trans-conformational interchanges of amide bonds in cyclic peptides containing N-methylated amino acids and prolines. 2022. View Source
• [3] Flores-Ortega, A.; Casanovas, J.; Assfeld, X.; Alemán, C. Protonation of the Side Group in β- and γ-Aminated Proline Analogues: Effects on the Conformational Preferences. J. Org. Chem. 2009, 74(8), 3101–3108. View Source
• [4] Chiral analogues of Peptide Nucleic Acids: Synthesis of 4-aminoprolyl nucleic acids and DNA complementation studies using UV/CD spectroscopy. (2010). View Source
• [5] A Rigid, Chiral, Dendronized Polymer with a Thermally Stable, Right-Handed Helical Conformation. Based on 4-aminoproline dendrons. (2008). View Source